molecular formula C15H16O3 B3333217 Ethyl 3-benzylidene-2-oxocyclopentane-1-carboxylate CAS No. 95127-15-4

Ethyl 3-benzylidene-2-oxocyclopentane-1-carboxylate

Cat. No. B3333217
CAS RN: 95127-15-4
M. Wt: 244.28 g/mol
InChI Key: KHALZHFCWRDVCU-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of Ethyl 3-benzylidene-2-oxocyclopentane-1-carboxylate involves several steps. For instance, the phase-transfer benzylation reaction of ethyl 2-oxocyclopentanecarboxylate with benzyl bromide in a microreactor has been investigated . Another method involves the addition of 126g cyclopentanone, 567g dimethyl carbonate, and 12.6g solid alkali catalyst KF/Al2O3 to a 1000ml three-necked flask equipped with a stirrer, condenser, and thermometer .


Molecular Structure Analysis

The molecular formula of this compound is C8H12O3 . The InChI Key is JHZPNBKZPAWCJD-UHFFFAOYNA-N . The SMILES representation is CCOC(=O)C1CCCC1=O .


Chemical Reactions Analysis

This compound participates in various chemical reactions. For instance, it has been used in the isothiourea-catalysed conjugate addition of cyclic α-substituted β-ketoesters to α,β-unsaturated aryl esters . It also participates in cobalt (II) Schiff’s base complex catalyzed oxidation of primary and secondary alcohols .


Physical And Chemical Properties Analysis

This compound is a clear colorless to pale yellow liquid . It has a refractive index of 1.4500-1.4550 @ 20°C . The boiling point is 102-104 °C/11 mmHg , and the density is 1.054 g/mL at 25 °C .

Mechanism of Action

The mechanism of action of Ethyl 3-benzylidene-2-oxocyclopentane-1-carboxylate in chemical reactions is complex and depends on the specific reaction. For example, in the isothiourea-catalysed conjugate addition, divergent diastereoselectivity is observed through the use of either cyclopentanone-derived or indanone-derived substituted β-ketoesters .

Safety and Hazards

Ethyl 3-benzylidene-2-oxocyclopentane-1-carboxylate is a combustible liquid . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Protective clothing, gloves, and eye/face protection should be worn when handling this chemical .

properties

IUPAC Name

ethyl 3-benzylidene-2-oxocyclopentane-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16O3/c1-2-18-15(17)13-9-8-12(14(13)16)10-11-6-4-3-5-7-11/h3-7,10,13H,2,8-9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KHALZHFCWRDVCU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1CCC(=CC2=CC=CC=C2)C1=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

244.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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